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Compound of Interest

N-{(4-
Compound Name: methylphenyl)methyl]piperidine-2-

carboxamide
CAS No.: 189069-87-2

Cat. No.: B3112354

Get Quote

Executive Summary & Molecular Architecture

N-[(4-methylphenyl)methyl]piperidine-2-carboxamide (hereafter referred to as N-p-Tolyl-
P2C) is a structural analog of the pipecoloxylidide class of local anesthetics (e.g., Mepivacaine,
Ropivacaine). Unlike the classic anesthetics which feature an N-phenyl amide, this molecule
contains a p-methylbenzyl (p-tolyl-methyl) moiety attached to the amide nitrogen, and a
secondary amine on the piperidine ring (unless specified as a salt).

This structural deviation presents unigue spectroscopic signatures, particularly in the splitting of
benzylic protons in NMR and specific fragmentation pathways in Mass Spectrometry. This
guide details the self-validating protocols for its identification and purity assessment.

Molecular Specifications
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Property Detail
N-[(4-methylphenyl)methyl]piperidine-2-

UPAC Name cafi)oxami;/ep g e

Molecular Formula C14H20N20

Molecular Weight 232.32 g/mol

Monoisotopic Mass 232.1576 Da

Key Pharmacophore

Pipecolamide core (Piperidine-2-carboxamide)

Chirality

C2 of Piperidine (S- or R- enantiomer possible)

Integrated Analytical Workflow

To ensure data integrity, a sequential analysis workflow is required. The following diagram

outlines the logical progression from crude isolation to certified characterization.
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Figure 1: Sequential analytical workflow ensuring sample integrity before structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for validating the regiochemistry of the amide linkage and the integrity

of the piperidine ring.

Experimental Protocol (Self-Validating)

o Solvent: DMSO-ds (Preferred for amide proton visibility) or CDCls.
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e Concentration: 5-10 mg in 600 pL solvent.
» Reference: TMS (0.00 ppm) or residual solvent peak (DMSO: 2.50 ppm).

e Temperature: 298 K.

Diagnostic Signal Assignment (*H NMR)

The following data represents the expected spectroscopic signature based on structural
homology with pipecolamide derivatives [1][2].
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NH if

secondary).

3C NMR Key Resonances
Carbonyl (C=0): 170-174 ppm.

Aromatic Quaternary: ~136 ppm (ipso-CH2), ~135 ppm (ipso-CH3).

Benzylic Carbon: ~42—-43 ppm.

Piperidine C2: ~58-60 ppm (Chiral center).

Mass Spectrometry (MS) Analysis

Mass spectrometry provides molecular weight confirmation and structural fingerprinting via
fragmentation.

Method Parameters[4][5]

« lonization: Electrospray lonization (ESI), Positive Mode (+ve).
e Analyzer: Q-TOF or Orbitrap for High Resolution (HRMS).

o Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile.

Fragmentation Logic (MS/MS)

The fragmentation of N-p-Tolyl-P2C follows predictable pathways governed by amide bond
cleavage and charge retention.

Precursor lon: [M+H]* = 233.16 m/z
Primary Fragments:

e m/z 105.07:4-Methylbenzyl cation (Tropylium ion derivative). This is the base peak in many
benzyl-amide cleavages.

o Mechanism: Heterolytic cleavage of the amide N-C(benzyl) bond.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3112354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

¢ m/z 84.08:Piperidinium iminium ion (A!-piperideine).

o Mechanism: Cleavage of the amide bond retaining charge on the piperidine ring, often
followed by ring opening/elimination.

* m/z 128.09:Pipecolyl cation (Piperidine-2-carbonyl).

o Mechanism: Loss of the benzylamine portion.
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Figure 2: Predicted ESI-MS/MS fragmentation pathway for N-p-Tolyl-P2C.

Infrared (IR) Spectroscopy

FT-IR is used to confirm the functional group environment, specifically the secondary amide

and the amine.
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1640 — 1660 C=0 Stretch ) )
diagnostic).
1530 — 1550 N-H Bend / C-N Stretch Amide Il Band.
Para-substituted benzene ring
800 — 820 C-H Out-of-Plane

(2 adjacent H).

Quality Control & Purity Assessment (HPLC)

For drug development applications, establishing a purity method is critical.[2]

e Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax), 3.5 um, 4.6 x 100

mm.

» Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (buffer).

» Mobile Phase B: Acetonitrile.[3][2]

e Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 210 nm (peptide bond) and 254 nm (aromatic ring).

» Note: The secondary amine on the piperidine may cause peak tailing. The use of TFA or a

high-pH buffer (Ammonium Bicarbonate, pH 10) is recommended to suppress ionization of

the amine and improve peak shape [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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